3-(dimethylamino)-N-(2-fluorophenyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-(2-fluorophenyl)benzamide
• InChI: InChI=1S/C15H15FN2O/c1-18(2)12-7-5-6-11(10-12)15(19)17-14-9-4-3-8-13(14)16/h3-10H,1-2H3,(H,17,19)
• InChI Key: MNMWUGXPWZCLDO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H15FN2O
• Molecular Weight: 258.29 g/mol

Description

The compound of interest is a benzamide derivative, characterized by the presence of a dimethylamino group and a fluorophenyl group. Its structural uniqueness lies in the electron-donating ability of the dimethylamino group and the electron-withdrawing nature of the fluorophenyl group, affecting its chemical behavior and reactivity.

Synthesis Analysis

The synthesis of benzamide derivatives often involves amide bond formation strategies, coupling carboxylic acid derivatives with amines. While specific synthesis details for "3-(dimethylamino)-N-(2-fluorophenyl)benzamide" are scarce, analogous compounds, such as those described by Al-Hourani et al. (2016), highlight methods like N-acylation and direct amidation under controlled conditions to introduce the desired functional groups with high specificity and yield (Al-Hourani et al., 2016).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is crucial in determining their chemical reactivity and interaction with biological systems. Kranjc et al. (2012) discuss the crystal structures of related benzamide compounds, revealing that hydrogen bonding and π-π interactions significantly influence their solid-state arrangement and potentially their reactivity (Kranjc et al., 2012).

Chemical Reactions and Properties

Benzamide derivatives participate in a variety of chemical reactions, including nucleophilic substitution and electrophilic addition, largely due to the presence of reactive amide bonds and aromatic systems. The compound's fluorine atom can further influence its reactivity, making it a suitable candidate for various organic transformations.

Physical Properties Analysis

The physical properties of "3-(dimethylamino)-N-(2-fluorophenyl)benzamide," such as melting point, solubility, and crystallinity, are essential for its application in chemical synthesis and material science. For instance, Chopra et al. (2008) detail how subtle structural differences, including the presence of fluorine, affect the crystallinity and polymorphism of benzamide derivatives, which can significantly impact their physical properties (Chopra & Row, 2008).

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to predict the exact mechanism of action of this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used as a building block in the synthesis of more complex molecules, or it could have applications in fields such as medicinal chemistry if it exhibits biological activity.